Cas no 124556-74-7 (1,2,4-Triazolo[3,4-a]phthalazin-3(2H)-one,2-(4-chlorophenyl)-)

• Product Name: 1,2,4-Triazolo[3,4-a]phthalazin-3(2H)-one,2-(4-chlorophenyl)-
• CAS No: 124556-74-7
• MF: C₁₅H₉ClN₄O
• MW: 296.711161375046
• CID: 218426
• PubChem ID: 3079196
• Update Time: 2025-04-19

1,2,4-Triazolo[3,4-a]phthalazin-3(2H)-one,2-(4-chlorophenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Triazolo[3,4-a]phthalazin-3(2H)-one,2-(4-chlorophenyl)-
• 2-(4-chlorophenyl)-[1,2,4]triazolo[3,4-a]phthalazin-3-one
• 124556-74-7
• 2-(4-Chlorophenyl)-1,2,4-triazolo(3,4-a)phthalazin-3(2H)-one
• DTXSID40154430
• 1,2,4-Triazolo(3,4-a)phthalazin-3(2H)-one, 2-(4-chlorophenyl)-

• Inchi： 1S/C15H9ClN4O/c16-11-5-7-12(8-6-11)19-15(21)20-14(18-19)13-4-2-1-3-10(13)9-17-20/h1-9H
• InChI Key： UCYOBWPTRAXKIK-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)N1C(N2C(C3C=CC=CC=3C=N2)=N1)=O

Computed Properties

• Exact Mass: 296.04667
• Monoisotopic Mass: 296.046
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 498
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 48.3Ų

Experimental Properties

• Density: 1.5
• Boiling Point: 468°C at 760 mmHg
• Flash Point: 236.8°C
• Refractive Index: 1.755
• PSA: 48.27